Cas no 2137458-09-2 (2-Benzofuranacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)

• Product Name: 2-Benzofuranacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• CAS No: 2137458-09-2
• MF: C₂₅H₁₈BrNO₅
• MW: 492.31812620163
• CID: 5255590
• PubChem ID: 165442103
• Update Time: 2025-05-21

2-Benzofuranacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofuranacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 2-(3-bromo-1-benzofuran-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• EN300-385370
• 2137458-09-2

• Inchi： 1S/C25H18BrNO5/c26-21-18-11-5-6-12-20(18)32-23(21)22(24(28)29)27-25(30)31-13-19-16-9-3-1-7-14(16)15-8-2-4-10-17(15)19/h1-12,19,22H,13H2,(H,27,30)(H,28,29)
• InChI Key： KOVKTZFDYMQOOS-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2OC=1C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 491.03684g/mol
• Monoisotopic Mass: 491.03684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.536±0.06 g/cm3(Predicted)
• Boiling Point: 686.2±55.0 °C(Predicted)
• pka: 0.96±0.30(Predicted)

Additional information on 2-Benzofuranacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

2-Benzofuranacetic Acid, 3-Bromo-α-[[(9H-Fluoren-9-Ylmethoxy)Carbonyl]Amino]- (CAS No. 2137458-09-2): A Comprehensive Overview

Introduction to the Compound

2-Benzofuranacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, commonly referred to by its CAS number 2137458-09-2, is a highly specialized organic compound with significant applications in the fields of synthetic chemistry and drug discovery. This compound is characterized by its unique structure, which includes a benzofuran ring, a branched amino group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The combination of these structural elements makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

Structural Features and Synthesis

The molecular structure of 2-benzofuranacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- is notable for its benzofuran moiety, which contributes to its aromatic stability and potential bioactivity. The Fmoc group serves as a protective group during peptide synthesis, ensuring precise control over the reactivity of the amino group during multi-step reactions. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging techniques such as cross-coupling reactions and direct arylation, which enhance both yield and purity.

Applications in Drug Discovery and Development

This compound has garnered significant attention in the pharmaceutical industry due to its role as an intermediate in the synthesis of bioactive molecules. Its structure is particularly amenable to further functionalization, allowing researchers to explore diverse chemical space for potential drug candidates. For instance, modifications to the benzofuran ring or the introduction of additional substituents on the Fmoc group can lead to compounds with enhanced pharmacokinetic profiles or improved target specificity.

Recent studies have highlighted its utility in the development of peptide-based therapeutics, where the Fmoc group plays a critical role in protecting the amino terminus during peptide assembly. This has facilitated the synthesis of complex peptide sequences with high fidelity, paving the way for innovative treatments in areas such as oncology and infectious diseases.

Advances in Analytical Techniques for Characterization

The characterization of 2-benzofuranacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- has benefited from advancements in analytical chemistry. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided unprecedented insights into its molecular structure and purity. These tools are essential for ensuring consistency in manufacturing processes and for validating the compound's identity during preclinical studies.

Additionally, the application of computational chemistry methods, including molecular docking and quantum mechanical calculations, has deepened our understanding of this compound's interactions with biological targets. Such computational approaches are increasingly being integrated into early-stage drug discovery pipelines to accelerate hit-to-lead transitions.

Safety Considerations and Regulatory Compliance

While 2-benzofuranacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2137458-09-2) is not classified as a hazardous chemical under current regulations, proper handling protocols are recommended due to its potential sensitivity to light and temperature. Manufacturers are advised to adhere to good manufacturing practices (GMPs) to ensure product quality and safety throughout the production process.

Regulatory agencies worldwide continue to emphasize rigorous testing protocols for intermediates used in pharmaceutical development. As such, thorough toxicological evaluations are conducted on compounds like this one before they proceed to clinical trials.

Future Prospects and Research Directions

The future outlook for 2-benzofuranacetic acid, 3-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2137458-09-2) is promising, with ongoing research exploring its potential applications in advanced drug delivery systems and personalized medicine. The integration of this compound into larger molecular frameworks could unlock novel therapeutic modalities with improved efficacy and reduced side effects.

Moreover, collaborations between academic institutions and pharmaceutical companies are driving innovation in synthetic strategies for similar compounds. These efforts are expected to yield new insights into their pharmacological properties and clinical utility.